Cas no 294874-19-4 (N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide)

• Product Name: N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide
• CAS No: 294874-19-4
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 5667011
• PubChem ID: 135440743
• Update Time: 2025-05-20

N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• BIM-0007312.P001
• E?,2-benzothiazole-1,1-dione
• 3-[(2-METHOXYETHYL)AMINO]-1??,2-BENZOTHIAZOLE-1,1-DIONE
• 294874-19-4
• CS-0303604
• N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide
• Z31194058
• AKOS000639081
• SMSF0012331
• CB09839
• SR-01000509001-1
• 3-[(2-methoxyethyl)amino]-1
• N-(2-methoxyethyl)-1,1-dioxo-1,2-benzothiazol-3-imine
• OJZVBFBZYOTHFE-UHFFFAOYSA-N
• Benzoisothiazole, 3-(2-methoxyethyl)amino-, 1,1-dioxide
• CBMicro_007116
• SR-01000509001
• N-(2-Methoxyethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide #
• STL290940
• 3-((2-Methoxyethyl)amino)benzo[d]isothiazole 1,1-dioxide
• VS-07528
• BBL023841
• N-(2-methoxyethyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• 1,2-Benzisothiazol-3-amine, N-(2-methoxyethyl)-, 1,1-dioxide

• Inchi： 1S/C10H12N2O3S/c1-15-7-6-11-10-8-4-2-3-5-9(8)16(13,14)12-10/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： OJZVBFBZYOTHFE-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2/C(=N/CCOC)/N1)(=O)=O

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 411.3±47.0 °C(Predicted)
• pka: -1.23±0.20(Predicted)

Additional information on N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide

Introduction to N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide (CAS No. 294874-19-4)

N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 294874-19-4, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The benzothiazole core structure is a well-known pharmacophore in medicinal chemistry, often employed in the design of drugs targeting various biological pathways.

The molecular formula of N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide underscores its intricate composition, which includes a benzothiazole ring system linked to an amine group and an ethyl ether moiety. This structural configuration imparts specific electronic and steric properties that make it a valuable intermediate in synthetic chemistry. The presence of the 1,1-dioxide group further enhances its reactivity, enabling diverse chemical transformations that can be exploited in drug discovery.

In recent years, there has been a surge in research focused on developing new analogs of benzothiazole derivatives due to their demonstrated efficacy in treating a range of diseases. Studies have highlighted the potential of these compounds as inhibitors of enzymes involved in inflammatory processes, making them promising candidates for anti-inflammatory therapies. Additionally, the amine functionality in N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the benzothiazole core and introduce the desired substituents. These synthetic strategies not only highlight the versatility of N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide but also demonstrate the ingenuity of modern chemical synthesis techniques.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging evidence suggests that benzothiazole derivatives can modulate key signaling pathways involved in cancer cell proliferation and survival. Specifically, studies have indicated that compounds with a similar structural motif to N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide may inhibit tyrosine kinases and other enzymes crucial for tumor growth. This has spurred interest in exploring its efficacy as an anti-cancer agent through preclinical and clinical trials.

The pharmacokinetic properties of N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing its therapeutic potential. Preliminary studies have shown that modifications to the molecular structure can significantly influence these parameters. For instance, optimizing the solubility and bioavailability of this compound could enhance its clinical efficacy while minimizing side effects.

In conclusion, N-(2-methoxyethyl)-1,2-benzothiazol-3-amine 1,1-dioxide (CAS No. 294874-19-4) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.